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Introduction

Diethylphosphoramidous dichloride, with the chemical formula (Cz2Hs)2NPClIz, is a versatile
reagent in synthetic organic chemistry.[1] This technical guide provides a comprehensive
overview of its chemical properties, synthesis, and applications, with a focus on its role in the
formation of phosphorus-containing compounds crucial for various research and development
endeavors, including drug discovery.

Chemical and Physical Properties

Diethylphosphoramidous dichloride is a clear, colorless to light yellow liquid.[1][2] It is
characterized by a high reactivity, particularly its violent reaction with water and sensitivity to
moisture, necessitating careful handling and storage under inert conditions.[2] Below is a
summary of its key physical and chemical properties.
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Property Value Reference
CAS Number 1069-08-5

Molecular Formula CaH10CI2NP

Molecular Weight 174.01 g/mol

Boiling Point 179 °C (lit.) [2]

Density 1.196 g/mL at 25 °C (lit.) [2]

Refractive Index (n20/D)

1.497 (lit.)

[2]

Flash Point 83 °C (181.4 °F) - closed cup
Clear colorless to light yellow
Appearance o [1112]
liquid
Solubility Reacts violently with water [2]

Storage Temperature

2-8°C

Synthesis

A general method for the preparation of N,N-dialkylphosphoramidous dichlorides involves the

reaction of phosphorus trichloride with a corresponding secondary amine. While a specific

detailed protocol for diethylphosphoramidous dichloride is not readily available in the

searched literature, a representative procedure can be adapted from the synthesis of

analogous compounds, such as N,N-dimethylphosphoramido dichloride.[3][4]

Representative Experimental Protocol: Synthesis of N,N-

Dialkylphosphoramidous Dichloride

Materials:

e Phosphorus trichloride (POCIs)

o Diethylamine or Diethylamine hydrochloride

o Anhydrous benzene (or other inert solvent)
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Procedure:

o A solution of diethylamine (or its hydrochloride salt) in an anhydrous inert solvent like
benzene is prepared in a reaction vessel equipped with a stirrer, dropping funnel, and a
reflux condenser protected by a drying tube.

e The reaction vessel is cooled in an ice bath.
e Phosphorus trichloride is added dropwise to the stirred solution of the amine.

 After the addition is complete, the reaction mixture is stirred for a specified period at room
temperature or gentle reflux to ensure the completion of the reaction.

o The resulting mixture, containing the product and diethylamine hydrochloride precipitate, is
then filtered under an inert atmosphere to remove the salt.

e The solvent is removed from the filtrate by distillation under reduced pressure.

e The crude product is then purified by vacuum distillation to yield the pure N,N-
diethylphosphoramidous dichloride.

Logical Workflow for Synthesis:
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Reaction Setup
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Caption: General workflow for the synthesis of N,N-diethylphosphoramidous dichloride.
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Spectroscopic Data

The structural confirmation of diethylphosphoramidous dichloride is achieved through
various spectroscopic techniques. While detailed spectral data with peak-by-peak assignments
are not fully available in the public domain, the types of spectra available and expected
chemical shift ranges are known.

Spectroscopic Technique Availability/Expected Data

Data available, expected to show signals for the
IH NMR

ethyl groups.
13C NMR Data available.

Data available; the chemical shift is a key
3P NMR _ N

identifier for phosphorus(lll) compounds.
FTIR Data available, will show characteristic

vibrations for P-Cl and C-N bonds.
Raman Data available.

Reactivity and Applications

Diethylphosphoramidous dichloride is a key intermediate in organophosphorus chemistry,
primarily utilized for the phosphitylation of nucleophiles, such as alcohols.[1][2] This reaction is
a fundamental step in the synthesis of phosphites, which are precursors to a wide array of
organophosphorus compounds, including phosphoramidites, phosphonates, and phosphates,
many of which have applications in drug development and as ligands in catalysis.

Phosphitylation of Alcohols

The reaction of diethylphosphoramidous dichloride with an alcohol in the presence of a
base yields a phosphoramidite. This process is central to the synthesis of modified nucleosides
for oligonucleotide synthesis and other phosphorus-containing biomolecules.

General Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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